molecular formula C15H24N2O2 B8383167 4-(4-(2-Methoxyphenyl)piperazin-1-yl)butan-1-ol

4-(4-(2-Methoxyphenyl)piperazin-1-yl)butan-1-ol

Cat. No. B8383167
M. Wt: 264.36 g/mol
InChI Key: ADENNHTWTABVRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(4-(2-Methoxyphenyl)piperazin-1-yl)butan-1-ol is a useful research compound. Its molecular formula is C15H24N2O2 and its molecular weight is 264.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(4-(2-Methoxyphenyl)piperazin-1-yl)butan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-(2-Methoxyphenyl)piperazin-1-yl)butan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(4-(2-Methoxyphenyl)piperazin-1-yl)butan-1-ol

Molecular Formula

C15H24N2O2

Molecular Weight

264.36 g/mol

IUPAC Name

4-[4-(2-methoxyphenyl)piperazin-1-yl]butan-1-ol

InChI

InChI=1S/C15H24N2O2/c1-19-15-7-3-2-6-14(15)17-11-9-16(10-12-17)8-4-5-13-18/h2-3,6-7,18H,4-5,8-13H2,1H3

InChI Key

ADENNHTWTABVRY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=CC=C1N2CCN(CC2)CCCCO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

4-(4-(2-Methoxyphenyl)piperazin-1-yl)butan-1-ol (21c) (Scheme 4) was synthesized from 17c according to the protocol described for 21a (Example 31). Colorless oil, 0.8 g (93%). 1H NMR (400 MHz, CDCl3): δ 1.59-1.66 (m, 4H); 2.41-2.43 (m, 2H); 2.68 (broad s, 4H); 3.08 (broad s, 4H); 3.54-3.55 (m, 2H); 3.81 (s, 3H); 5.76 (broad s, 1H); 6.79-6.97 (m, 4H). MS (ESI): m/z=265.40 (M+H+).
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Synthesis routes and methods II

Procedure details

4-[4-(2-Methoxy-phenyl)-piperazin-1-yl]-butan-1-ol (30A) is prepared from 4-chloro-butan-1-ol as described for 29A.
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